N-(6-chlorohexanoyl)-N'-(4-chlorophenyl)urea

• IUPAC Name: 6-chloro-N-[(4-chlorophenyl)carbamoyl]hexanamide
• InChI: InChI=1S/C13H16Cl2N2O2/c14-9-3-1-2-4-12(18)17-13(19)16-11-7-5-10(15)6-8-11/h5-8H,1-4,9H2,(H2,16,17,18,19)
• InChI Key: POAZSUUQBAZFSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC(=O)CCCCCCl)Cl
• Molecular Formula: C13H16Cl2N2O2
• DSSTOX Substance ID: DTXSID80380337
• Molecular Weight: 303.18 g/mol
• CAS No.: 647824-94-0

Description

N-(6-chlorohexanoyl)-N'-(4-chlorophenyl)urea, also known as CChU, is a synthetic compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound belongs to the class of urea derivatives and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-(6-chlorohexanoyl)-N'-(4-chlorophenyl)urea is not fully understood. However, it has been proposed that this compound may exert its biological effects by inhibiting certain enzymes or proteins. For example, it has been suggested that this compound may inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound may also inhibit the growth of cancer cells by inducing apoptosis or cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, this compound has been reported to reduce the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been found to have anti-microbial activity against certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-(6-chlorohexanoyl)-N'-(4-chlorophenyl)urea has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also relatively inexpensive compared to other compounds with similar biological activities. However, this compound has some limitations for lab experiments. For example, it may have low solubility in certain solvents, which can make it difficult to work with. This compound may also have low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of N-(6-chlorohexanoyl)-N'-(4-chlorophenyl)urea. One area of research is the development of this compound derivatives with improved biological activities and pharmacokinetic properties. Another area of research is the investigation of the molecular targets of this compound and its mechanism of action. Additionally, this compound may have potential applications in other fields such as material science and environmental remediation, which warrant further exploration.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential applications in various fields. The synthesis method of this compound involves the reaction of 4-chlorophenyl isocyanate with 6-chlorohexanoic acid in the presence of a base. This compound has been investigated for its anti-inflammatory, anti-cancer, and anti-microbial properties. The mechanism of action of this compound is not fully understood, but it may exert its biological effects by inhibiting certain enzymes or proteins. This compound has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of this compound, including the development of this compound derivatives with improved properties and the investigation of its molecular targets and mechanism of action.

Scientific Research Applications

N-(6-chlorohexanoyl)-N'-(4-chlorophenyl)urea has been studied extensively for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been investigated for its anti-inflammatory, anti-cancer, and anti-microbial properties. In agriculture, this compound has been explored for its potential use as a herbicide. In material science, this compound has been studied for its ability to form self-assembled monolayers on surfaces.